molecular formula C7H8N4O3 B8205144 2,4-Diamino-5-nitrobenzamide

2,4-Diamino-5-nitrobenzamide

Cat. No.: B8205144
M. Wt: 196.16 g/mol
InChI Key: JRDYAEMQCFCBBN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,4-Diamino-5-nitrobenzamide is a nitro-substituted benzamide derivative characterized by two amino groups at the 2- and 4-positions and a nitro group at the 5-position of the benzene ring. Its synthesis typically involves the reduction of nitro precursors under controlled conditions. For instance, analogous diamine compounds are synthesized via SnCl₂-mediated reduction of nitrobenzene derivatives in ethanol at 75°C, followed by alkaline workup and purification . This compound’s instability in its reduced diamine form necessitates immediate use in subsequent reactions, a trait shared with structurally related amines .

The nitro and amino groups confer unique electronic properties, making it a candidate for applications in pharmaceuticals, agrochemicals, and materials science. Its reactivity is influenced by the electron-withdrawing nitro group, which directs electrophilic substitutions and stabilizes intermediates.

Properties

IUPAC Name

2,4-diamino-5-nitrobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N4O3/c8-4-2-5(9)6(11(13)14)1-3(4)7(10)12/h1-2H,8-9H2,(H2,10,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JRDYAEMQCFCBBN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(C(=CC(=C1[N+](=O)[O-])N)N)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N4O3
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

196.16 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Diamino-5-nitrobenzamide typically involves the nitration of 2,4-diaminobenzamide. The nitration process is carried out using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to ensure the selective introduction of the nitro group at the desired position .

Industrial Production Methods

Industrial production of 2,4-Diamino-5-nitrobenzamide follows similar synthetic routes but on a larger scale. The process involves careful control of reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems helps in maintaining consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

2,4-Diamino-5-nitrobenzamide undergoes various chemical reactions, including:

    Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst such as palladium on carbon.

    Substitution: The amino groups can participate in nucleophilic substitution reactions, where they are replaced by other functional groups under appropriate conditions.

Common Reagents and Conditions

    Reduction: Hydrogen gas, palladium on carbon catalyst.

    Substitution: Halogenating agents, alkylating agents, and other electrophiles.

Major Products Formed

    Reduction: 2,4,5-Triaminobenzamide.

    Substitution: Various substituted benzamides depending on the reagents used.

Scientific Research Applications

2,4-Diamino-5-nitrobenzamide has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 2,4-Diamino-5-nitrobenzamide involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The nitro group can also undergo bioreduction, leading to the formation of reactive intermediates that can interact with cellular components .

Comparison with Similar Compounds

4-(Substituted)-5-Fluorobenzene-1,2-Diamine

Structural Features: This compound features a fluorine atom at the 5-position and amino groups at the 1- and 2-positions. The fluorine atom introduces strong electron-withdrawing effects, enhancing thermal stability compared to non-halogenated analogs. Reactivity: Fluorine’s electronegativity increases resistance to oxidation, but the diamine remains highly reactive in nucleophilic substitutions. Like 2,4-diamino-5-nitrobenzamide, it requires immediate derivatization post-synthesis due to instability . Applications: Primarily used as an intermediate in fluorinated drug synthesis (e.g., antiviral agents).

Methyl 2,4-Dihydroxy-5-(2-Methylpropanamido)benzoate

Structural Features: This derivative contains hydroxyl groups at the 2- and 4-positions, an amide at the 5-position, and a methyl ester. The hydroxyl groups enhance water solubility, contrasting with the hydrophobic nitro group in 2,4-diamino-5-nitrobenzamide. Reactivity: The amide and ester groups participate in hydrogen bonding and hydrolysis, respectively. Unlike the nitrobenzamide, it lacks reducible nitro functionality, making it more stable under acidic conditions . Applications: Explored in biological studies for antimicrobial and anti-inflammatory derivatives .

N-(2,2-Diphenylethyl)-4-Nitrobenzamide

Structural Features: A bulky 2,2-diphenylethyl group is attached to the amide nitrogen, while a nitro group occupies the 4-position. The steric hindrance from the diphenylethyl group reduces reactivity compared to 2,4-diamino-5-nitrobenzamide. Reactivity: The bulky substituent slows down nucleophilic attacks but stabilizes the crystal lattice, as evidenced by its well-defined mass spectral data . Applications: Investigated in material science for crystalline network formation .

Data Table: Key Comparative Properties

Compound Structural Features Solubility Reactivity Applications
2,4-Diamino-5-nitrobenzamide -NO₂ at C5, -NH₂ at C2/C4 Moderate in DMSO High (unstable diamine) Pharmaceutical intermediates
4-(Substituted)-5-Fluorobenzene-1,2-diamine -F at C5, -NH₂ at C1/C2 Low in water Moderate (oxidation-resistant) Fluorinated drug synthesis
Methyl 2,4-dihydroxy-5-(2-methylpropanamido)benzoate -OH at C2/C4, amide at C5 High in polar solvents Low (stable ester/amide) Antimicrobial agents
N-(2,2-Diphenylethyl)-4-nitrobenzamide Bulky N-substituent, -NO₂ at C4 Low in ethanol Low (steric hindrance) Crystalline materials

Research Findings and Trends

  • Electronic Effects: The nitro group in 2,4-diamino-5-nitrobenzamide lowers the pKa of adjacent amino groups, enhancing acidity compared to non-nitro analogs.
  • Stability Trade-offs : Fluorinated diamines (e.g., 5-fluorobenzene-1,2-diamine) exhibit greater thermal stability but require stringent synthesis conditions , whereas hydroxylated analogs (e.g., methyl 2,4-dihydroxybenzoate derivatives) prioritize solubility over reactivity .
  • Steric vs. Electronic Modulation : Bulky substituents (e.g., in N-(2,2-diphenylethyl)-4-nitrobenzamide) reduce reactivity but improve crystallinity, a property leveraged in material design .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.